Cas no 1805958-89-7 (2,3-Dibromo-5-(difluoromethyl)-4-methoxypyridine)

• Product Name: 2,3-Dibromo-5-(difluoromethyl)-4-methoxypyridine
• CAS No: 1805958-89-7
• MF: C₇H₅Br₂F₂NO
• MW: 316.925507307053
• CID: 4849275
• Update Time: 2025-06-28

2,3-Dibromo-5-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-5-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C7H5Br2F2NO/c1-13-5-3(7(10)11)2-12-6(9)4(5)8/h2,7H,1H3
• InChI Key： YKWSAVWSZGCIAT-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C(F)F)=C1OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1

Additional information on 2,3-Dibromo-5-(difluoromethyl)-4-methoxypyridine

Introduction to 2,3-Dibromo-5-(difluoromethyl)-4-methoxypyridine (CAS No. 1805958-89-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2,3-Dibromo-5-(difluoromethyl)-4-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805958-89-7, is a highly versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and functional properties. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and pharmaceutical applications. The presence of multiple substituents, including bromine atoms at the 2 and 3 positions, a difluoromethyl group at the 5 position, and a methoxy group at the 4 position, endows this molecule with distinct chemical reactivity and potential utility in synthetic chemistry and drug discovery.

The structural motif of 2,3-dibromo-5-(difluoromethyl)-4-methoxypyridine makes it an attractive scaffold for designing novel bioactive molecules. The bromine atoms at the 2 and 3 positions serve as excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex organic molecules and have been extensively employed in the synthesis of pharmacophores for various therapeutic targets. Additionally, the difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability, bioavailability, and binding affinity in drug candidates. Its incorporation into the pyridine core can modulate electronic properties and influence interactions with biological targets.

The methoxy group at the 4 position introduces polarity and hydrogen bonding capabilities to the molecule, which can be critical for optimizing interactions with biological receptors. Together, these substituents create a multifaceted platform that allows for tailored modifications to explore different chemical spaces. In recent years, there has been a growing interest in leveraging such structurally diverse compounds for addressing unmet medical needs. The pyridine scaffold itself is prevalent in numerous approved drugs, highlighting its importance as a medicinal chemistry building block.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel compounds like 2,3-dibromo-5-(difluoromethyl)-4-methoxypyridine. These methodologies enable researchers to predictably design molecules with specific biological activities by rationally modifying their structural features. For instance, virtual screening algorithms can identify potential binding modes of this compound against target proteins or enzymes, guiding experimental efforts toward high-value hits. Such computational approaches are particularly valuable in early-stage drug discovery pipelines, where rapid evaluation of large libraries of compounds is essential.

In addition to its synthetic utility, 2,3-dibromo-5-(difluoromethyl)-4-methoxypyridine has been explored in various therapeutic contexts. Its derivatives have shown promise as intermediates in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The brominated pyridine core allows for facile introduction of additional pharmacophoric elements that can fine-tune selectivity against specific kinases. Furthermore, the difluoromethyl group has been demonstrated to improve pharmacokinetic profiles by reducing metabolic degradation. These attributes make this compound a valuable asset in medicinal chemistry campaigns targeting protein-protein interactions or enzyme inhibition.

The integration of 2,3-dibromo-5-(difluoromethyl)-4-methoxypyridine into drug development pipelines aligns with broader trends in pharmaceutical innovation. There is an increasing emphasis on generating molecular diversity through innovative synthetic strategies and leveraging natural product-inspired scaffolds. Pyridines remain at the forefront of this effort due to their adaptability and well-documented biological relevance. Researchers are continually exploring new ways to derivatize this core structure to uncover novel therapeutic agents with improved efficacy and reduced side effects.

From a synthetic perspective, 2,3-dibromo-5-(difluoromethyl)-4-methoxypyridine offers numerous opportunities for further elaboration. The bromine atoms provide access to aryl halides that can undergo palladium-catalyzed cross-coupling reactions with boronic acids or stannanes. Similarly, the methoxy group can be oxidized or replaced with other functional groups to alter electronic properties or introduce new interaction motifs. The difluoromethyl moiety also serves as a point of modification through fluorination or deuterium exchange strategies. These synthetic handles enable chemists to construct highly complex derivatives while maintaining key pharmacological features.

The growing body of literature on halogenated pyridines underscores their significance in modern drug discovery. Halogens such as bromine and fluorine are frequently incorporated into drug candidates due to their ability to modulate lipophilicity, polarizability, and target binding affinity. For example, fluorinated analogs have been shown to enhance binding interactions by increasing van der Waals contacts or hydrophobic effects. In contrast, brominated compounds often serve as versatile intermediates that can be further functionalized without compromising overall molecular integrity.

The versatility of 2,3-dibromo-5-(difluoromethyl)-4-methoxypyridine extends beyond its use as an intermediate in drug synthesis; it also finds applications in materials science and agrochemical research. Pyridine derivatives are known for their role in designing ligands for metal-organic frameworks (MOFs) or as precursors for conductive polymers. Additionally, halogenated pyridines have been explored as components in crop protection agents due to their ability to interact selectively with biological targets in plants.

Looking ahead, the future prospects for 2,3-dibromo-5-(difluoromethyl)-4-methoxypyridine appear promising as new methodologies emerge that enhance molecular complexity while preserving key pharmacological properties. Advances in flow chemistry could enable scalable synthesis of its derivatives under mild conditions, reducing waste generation and improving process efficiency. Similarly, innovations in biocatalysis may provide sustainable routes for introducing functional groups without harsh reagents.

In conclusion,2,3-dibromo-5-(difluoromethyl)-4-methoxypyridine (CAS No., 1805958-89-7) represents a structurally rich scaffold with broad utility across multiple disciplines including chemical biology,medicinal chemistry,and materials science . Its unique combination of reactive sites makes it an invaluable building block for designing novel bioactive molecules . As research continues ,this compound is likely to play an increasingly important role in addressing complex scientific challenges through innovative synthetic strategies . By harnessing its potential ,scientists can push forward progress toward discovering safer ,more effective therapeutics while advancing our fundamental understanding of molecular interactions .